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Compound of Interest

Compound Name: DVD-445

Cat. No.: B8107553 Get Quote

Disclaimer: The following information pertains to Antioxidant 445, also known as 4,4'-Bis(α,α-

dimethylbenzyl)diphenylamine (CAS No. 10081-67-1). This guidance is provided on the

assumption that "DVD-445" refers to this chemical, a common antioxidant used in laboratory

and industrial settings. It is crucial to confirm the identity of any substance before handling and

to consult the specific Safety Data Sheet (SDS) provided by the manufacturer.

This guide furnishes essential safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of Antioxidant 445. The following

procedural steps are designed to ensure safe operational use and disposal.

Personal Protective Equipment (PPE)
When handling Antioxidant 445, the use of appropriate personal protective equipment is

mandatory to prevent skin and eye contact, as well as inhalation.[1][2]
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles
Must be worn at all times in the

laboratory.

Face Shield

Recommended when there is

a risk of splashing or dust

generation.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for

integrity before each use.

Body Protection Laboratory Coat Should be fully buttoned.

Chemical-resistant Apron

Recommended for larger

quantities or when splashing is

likely.

Full-body Suit

May be required for large-scale

operations or in case of a

significant spill.

Respiratory Protection NIOSH-approved Respirator

Required if working in a poorly

ventilated area or if dust is

generated. A dust mask may

be sufficient for small

quantities in a well-ventilated

space.

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is vital for the safe handling and storage of Antioxidant

445.

Handling Procedures:

Ventilation: Always handle Antioxidant 445 in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of dust or vapors.[1][3]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[3][4] In the event of accidental contact, rinse the affected area with copious amounts of

water and seek medical attention if irritation persists.[2][3][4]

Dust Prevention: Handle the substance carefully to prevent the formation of dust.[1][3][4]

Use non-sparking tools to avoid ignition sources.[1][5]

Personal Hygiene: Wash hands and face thoroughly with soap and water after handling and

before eating, drinking, or smoking.[3][4] Contaminated work clothing should not be allowed

out of the workplace and should be washed before reuse.[1][2]

Storage Plan:

Container: Store in a tightly closed, original container.[1][4][6]

Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[1][4][6][7]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing

agents.[2][4]

Disposal Plan
Proper disposal of Antioxidant 445 and its containers is essential to prevent environmental

contamination.

Waste Characterization: Unused or waste Antioxidant 445 should be treated as chemical

waste.

Disposal Method: Dispose of the contents and container in accordance with local, regional,

and national regulations.[1][2] This typically involves sending the waste to a licensed

chemical waste disposal facility. Do not dispose of it down the drain or in regular trash.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate should be collected as chemical waste. Puncture and crush the empty container to

prevent reuse before disposal.
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Quantitative Data Summary
The following table summarizes the key quantitative properties of Antioxidant 445.

Property Value Source

Molecular Formula C₃₀H₃₁N [4]

Molecular Weight 405.59 g/mol [4]

Appearance
White to off-white powder or

crystals
[1][7][8]

Melting Point 98-102 °C

Boiling Point > 400 °C at 1013.25 hPa [1]

Density 1.061 g/cm³ [1]

Solubility in Water < 0.007 mg/L at 20 °C [1]

log Pow (Octanol-Water

Partition Coefficient)
7.9 at 25 °C [1]

Vapor Pressure 6.67 hPa at 20 °C [1]

Experimental Protocols and Signaling Pathways
While specific experimental protocols for the use of Antioxidant 445 in drug development are

proprietary and depend on the research context, its primary function is as a thermal and

oxidative stabilizer.[9][10] In a laboratory setting, it would typically be incorporated into a

formulation to prevent the degradation of other components. The workflow for such an

application would follow the general handling procedures outlined above.

Mandatory Visualizations
The following diagram illustrates the standard workflow for the safe handling of Antioxidant 445

in a laboratory setting.
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Caption: Workflow for Safe Handling of Antioxidant 445.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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445]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8107553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

